Cas no 212611-88-6 (1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride)

• Product Name: 1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride
• CAS No: 212611-88-6
• MF: C₂₀H₂₈Cl₂N₂
• MW: 367.355723381042
• MDL: MFCD29905426
• CID: 4554482
• Update Time: 2025-05-21

1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N',N'-Bis(phenylmethyl)-1,2-cyclohexanediamine Dihydrochloride
• 1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride

• MDL： MFCD29905426
• Inchi： 1S/C20H26N2.2ClH/c1-3-9-17(10-4-1)15-21-19-13-7-8-14-20(19)22-16-18-11-5-2-6-12-18;;/h1-6,9-12,19-22H,7-8,13-16H2;2*1H
• InChI Key： RIJQPRPIYQEHFC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CC=CC=1)C1CCCCC1NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 262
• Topological Polar Surface Area: 24.1

Additional information on 1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride

Comprehensive Overview of 1-N,2-N-dibenzylcyclohexane-1,2-diamine; dihydrochloride (CAS No. 212611-88-6)

1-N,2-N-dibenzylcyclohexane-1,2-diamine; dihydrochloride (CAS No. 212611-88-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, catalysis, and materials science. This diamine derivative, characterized by its cyclohexane backbone and dibenzyl substituents, is widely utilized as a chiral ligand in asymmetric synthesis, a process critical for producing enantiomerically pure compounds. The dihydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The compound's unique structural features, including its rigid cyclohexane ring and benzyl groups, contribute to its exceptional stereochemical control in catalytic reactions. Researchers have extensively studied its role in transition-metal-catalyzed reactions, such as hydrogenation and cross-coupling, where it demonstrates high enantioselectivity. Recent advancements in green chemistry have further highlighted its potential as an eco-friendly catalyst, aligning with the global push for sustainable chemical processes.

In the pharmaceutical industry, 1-N,2-N-dibenzylcyclohexane-1,2-diamine; dihydrochloride is valued for its ability to facilitate the synthesis of chiral drug intermediates. With the growing demand for precision medicine and targeted therapies, this compound plays a pivotal role in developing optically active pharmaceuticals. Its application in asymmetric catalysis has been particularly noteworthy in the production of beta-amino alcohols and amino acids, which are essential building blocks for many life-saving drugs.

From a technical perspective, the compound's high purity and consistent performance make it a reliable reagent for academic and industrial research. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and enantiomeric excess. Storage recommendations typically include cool, dry conditions to maintain its stability over extended periods.

Recent trends in AI-driven drug discovery and computational chemistry have also brought 1-N,2-N-dibenzylcyclohexane-1,2-diamine; dihydrochloride into the spotlight. Its well-defined chiral environment makes it an excellent candidate for molecular docking studies and virtual screening, enabling researchers to predict its interactions with biological targets more accurately. This synergy between experimental and computational approaches is revolutionizing the way new drugs are designed and optimized.

In summary, 1-N,2-N-dibenzylcyclohexane-1,2-diamine; dihydrochloride (CAS No. 212611-88-6) is a versatile and indispensable tool in modern chemistry. Its applications span from asymmetric synthesis to pharmaceutical development, driven by its robust performance and adaptability. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in chemical research and drug discovery.